2H-Naphth(1,8-cd)isothiazole 1,1-dioxide
Overview
Description
2H-Naphth(1,8-cd)isothiazole 1,1-dioxide, also known as NITD, is a heterocyclic compound which belongs to the family of isothiazoles . It is a grey-green to brown-grey or grey powder .
Molecular Structure Analysis
The molecular formula of 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide is C10H7NO2S . It has a molecular weight of 205.23 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide are as follows :Scientific Research Applications
Anti-Methicillin-Resistant Staphylococcus Aureus (MRSA) Pharmacophore
The 1,8-Naphthosultamyl group has been identified as a novel PBP2a (penicillin-binding protein 2a)-binding, anti-methicillin-resistant Staphylococcus aureus (MRSA) pharmacophore . This suggests that it could be used in the development of new drugs to combat MRSA infections.
Optical Properties and Bioimaging
A study has shown that the Stokes shift is greatest (≈260 nm) for compounds with the strong donor substituent –N (CH 3) 2 . This suggests that compounds with –N (CH 3) 2 substituent, which emit in the biological window region, can be advised for use in optical bioimaging . This could lead to the development of new functional materials and biologically active compounds.
Geometrical and Electronic Structures
The geometrical and electronic structure of several substituents and derivatives of 1,8-naphthosultam are studied by quantum-chemical DFT and TDDFT . It is found that the substituents –NO 2, –CF 3, and –N (CH 3) 2 affect the geometrical and electronic structure the most .
Development of New Functional Materials
The results of the studies on 1,8-Naphthosultam can be used as a basis for the development and creation of new functional materials .
Biologically Active Compounds
The optical properties of 1,8-Naphthosultam derivatives suggest that they could be used in the development of biologically active compounds .
Antibacterial Activity
A series of 1beta-methyl carbapenems substituted at the 2-position with lipophilic, acyclic and cyclic (sulfonamido)methyl groups was prepared and evaluated for activity against resistant gram-positive bacteria . The 1,8-naphthosultamyl group emerged as a novel, PBP2a-binding, anti-MRSA pharmacophore worthy .
Safety and Hazards
2H-Naphth(1,8-cd)isothiazole 1,1-dioxide is classified as a skin irritant . Safety instructions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition .
Mechanism of Action
Target of Action
The primary target of 1,8-Naphthosultam is the penicillin-binding protein 2a (PBP2a), which plays a crucial role in bacterial cell wall synthesis . This compound has been identified as a novel PBP2a-binding pharmacophore, making it a potential candidate for the treatment of methicillin-resistant Staphylococcus aureus (MRSA) infections .
Mode of Action
1,8-Naphthosultam interacts with its target, PBP2a, by binding to it . This binding inhibits the normal function of PBP2a, which is essential for bacterial cell wall synthesis. The disruption of this process leads to the death of the bacteria, thereby exerting its antibacterial effect .
Biochemical Pathways
It is known that the compound interferes with the bacterial cell wall synthesis pathway by targeting pbp2a . This disruption can lead to downstream effects such as bacterial cell lysis and death.
Result of Action
The molecular and cellular effects of 1,8-Naphthosultam’s action primarily involve the disruption of bacterial cell wall synthesis. By binding to PBP2a, 1,8-Naphthosultam inhibits this crucial process, leading to bacterial cell death .
properties
IUPAC Name |
2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2S/c12-14(13)9-6-2-4-7-3-1-5-8(11-14)10(7)9/h1-6,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOBYPSNNFBRLIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)NS(=O)(=O)C3=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90209060 |
Source
|
| Record name | 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90209060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2H-Naphth(1,8-cd)isothiazole 1,1-dioxide | |
CAS RN |
603-72-5 |
Source
|
| Record name | 2H-Naphth[1,8-cd]isothiazole, 1,1-dioxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=603-72-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000603725 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90209060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2H-naphth[1,8-cd]isothiazole 1,1-dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.142 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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